Cas no 722545-98-4 (2,5-Epoxy-1,3-benzodioxole, hexahydro-)
722545-98-4 structure
Product Name:2,5-Epoxy-1,3-benzodioxole, hexahydro-
CAS No:722545-98-4
MF:C7H10O3
MW:142.152502536774
CID:544254
PubChem ID:71404459
Update Time:2025-04-19
2,5-Epoxy-1,3-benzodioxole, hexahydro- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Epoxy-1,3-benzodioxole, hexahydro-
- CTK2H2682
- Hexahydro-2H-2,5-epoxy-1,3-benzodioxole
- DTXSID50825301
- 722545-98-4
-
- Inchi： 1S/C7H10O3/c1-2-5-6-3-4(1)8-7(9-5)10-6/h4-7H,1-3H2
- InChI Key： QWBPYPTUMWVXKP-UHFFFAOYSA-N
- SMILES： O1C2OC3CCC(C1C3)O2
Computed Properties
- Exact Mass: 142.062994177g/mol
- Monoisotopic Mass: 142.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 27.7Ų
2,5-Epoxy-1,3-benzodioxole, hexahydro- Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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